N-(2,4-dimethoxyphenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-6-carboxamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-1,3-dimethyl-2,4-dioxothieno[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C17H17N3O5S/c1-19-15(22)10-8-13(26-16(10)20(2)17(19)23)14(21)18-11-6-5-9(24-3)7-12(11)25-4/h5-8H,1-4H3,(H,18,21)
• InChI Key: RKCUYAKTHNDZBG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(S2)C(=O)NC3=C(C=C(C=C3)OC)OC)C(=O)N(C1=O)C
• Molecular Formula: C17H17N3O5S
• Molecular Weight: 375.4 g/mol

Description

“N-(2,4-dimethoxyphenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-6-carboxamide” is a compound that belongs to the class of organic compounds known as pyrido [2,3-d]pyrimidines. These are compounds containing a pyridopyrimidine ring system, which is a pyridopyrimidine isomer with three ring nitrogen atoms at the 1-, 3-, and 8- position.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the reductive condensation of 6-cyano-5-methyl-pyrido [2,3- d ]pyrimidine-2,4-diamine with 3,4,5-trimethoxyaniline in the presence of Raney Ni 70% in acetic acid gave a precursor which underwent methylation at the N10 position by reductive alkylation with formaldehyde and sodium cyanoborohydride.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyridopyrimidine ring system. Pyridopyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Several studies have explored the synthesis of novel compounds derived from thieno[2,3-d]pyrimidines and their antimicrobial activities. For instance, Abdel-rahman et al. (2002) developed new pyridothienopyrimidines and pyridothienotriazines with significant antimicrobial activities, suggesting potential applications in developing new antimicrobial agents (Abdel-rahman, Bakhite, & Al-Taifi, 2002). Similarly, Kolisnyk et al. (2015) synthesized a series of novel derivatives of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides with notable antimicrobial activity, highlighting the potential of thieno[2,3-d]pyrimidine derivatives in antimicrobial drug development (Kolisnyk, Vlasov, Kovalenko, Osolodchenko, & Chernykh, 2015).

Polymer Synthesis and Properties

Research in the field of polymer science has also utilized thieno[2,3-d]pyrimidine derivatives. Spiliopoulos, Mikroyannidis, and Tsivgoulis (1998) synthesized rigid-rod polyamides and polyimides using related compounds, characterizing their solubility, thermal properties, and potential applications in high-performance materials (Spiliopoulos, Mikroyannidis, & Tsivgoulis, 1998). This research indicates the relevance of thieno[2,3-d]pyrimidine derivatives in the synthesis of novel polymers with advanced properties.

Solid-Phase Synthetic Methods

Ahn and Jeon (2021) described a solid-phase synthetic method for synthesizing N-alkyl-4-alkylamino-6-arylthieno[3,2-d]pyrimidine-2-carboxamide derivatives, emphasizing the efficiency and versatility of solid-phase synthesis in producing biologically active scaffolds (Ahn & Jeon, 2021).

Future Directions

The future directions for this compound could involve further exploration of its potential therapeutic uses. Pyridopyrimidines have shown a variety of biological activities in different areas, and there is ongoing research into the development of new therapies using these compounds.

Mechanism of Action

Target of Action

Similar compounds, such as pyrido[2,3-d]pyrimidine derivatives, have been found to target a variety of enzymes and receptors . For instance, some of these compounds target dihydrofolate reductase (DHFR), a key enzyme involved in the synthesis of nucleotides .

Mode of Action

It’s known that similar compounds interact with their targets, leading to changes in cellular processes . For example, inhibitors of DHFR prevent the conversion of dihydrofolate to tetrahydrofolate, a crucial step in DNA synthesis .

Biochemical Pathways

Based on the targets of similar compounds, it can be inferred that the compound may affect pathways related to dna synthesis and cell proliferation .

Pharmacokinetics

It’s mentioned that the degree of lipophilicity of similar compounds allows them to diffuse easily into cells . This suggests that the compound may have good bioavailability.

Result of Action

Similar compounds have been found to exhibit antimicrobial activity , suggesting that this compound may also have potential antimicrobial effects.